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Compound of Interest

Compound Name:
3-[Acetyl(methyl)amino]propanoic

acid

Cat. No.: B1332143 Get Quote

Researchers and laboratory professionals must adhere to strict protocols for the disposal of

chemical waste to ensure personnel safety and environmental compliance. This document

provides a detailed operational plan for the proper disposal of 3-
[Acetyl(methyl)amino]propanoic acid (CAS Number: 58706-66-4). The primary source of

information for chemical handling and disposal is the Safety Data Sheet (SDS) provided by the

manufacturer.

Chemical and Physical Properties
A summary of the known quantitative data for 3-[Acetyl(methyl)amino]propanoic acid is

presented below. This information is crucial for a preliminary assessment of its potential

hazards.
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Property Value

CAS Number 58706-66-4[1][2][3][4][5]

Molecular Formula C6H11NO3[1][2][3][5]

Molecular Weight 145.16 g/mol [1][2][3]

Physical Form Solid[2][3][5]

Purity 95%[2][3][5]

GHS Hazard Statements H319: Causes serious eye irritation[2]

Pre-Disposal Safety and Handling
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety glasses or goggles and gloves. Handle the chemical

in a well-ventilated area to avoid inhalation of any dust.

Step-by-Step Disposal Protocol
The following procedural guidance is based on available data suggesting that 3-
[Acetyl(methyl)amino]propanoic acid is not classified as hazardous material for

transportation.[2] However, final disposal methods must be in accordance with local, state, and

federal regulations, and confirmed with your institution's Environmental Health and Safety

(EHS) department.

Consult the Safety Data Sheet (SDS): The SDS for the specific product you are using is the

most critical document for determining the correct disposal method. Section 13 of the SDS

will provide specific disposal considerations.

Hazard Assessment: Based on available information, 3-[Acetyl(methyl)amino]propanoic
acid is an eye irritant.[2] It is essential to determine if the waste is considered hazardous by

the Environmental Protection Agency (EPA) or local authorities. A waste is typically classified

as hazardous if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.

Non-Hazardous Waste Disposal: If the SDS and your institution's EHS office confirm that the

chemical is non-hazardous, it may be permissible to dispose of it as a non-hazardous solid
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waste.[6][7]

Solid Waste: Place the solid chemical in a securely sealed, clearly labeled container. The

label should indicate the contents ("3-[Acetyl(methyl)amino]propanoic acid, non-

hazardous waste") and the date. Do not dispose of this directly into regular laboratory

trash cans that are handled by custodial staff.[6] Follow your institution's procedure for

placing it in the appropriate dumpster for non-hazardous solid waste.[6]

Aqueous Solutions: For dilute aqueous solutions of non-hazardous chemicals, drain

disposal may be an option, but this requires explicit approval from your EHS department

and knowledge of local wastewater regulations.[6][8][9] Generally, drain disposal is only

permitted for small quantities of substances that are readily biodegradable and do not

pose an environmental threat.

Hazardous Waste Disposal: If the chemical is determined to be hazardous waste by the SDS

or your EHS department, it must be disposed of through a licensed hazardous waste

contractor.

Package the waste in a compatible, sealed, and properly labeled container.

The label must include the words "Hazardous Waste," the chemical name, and the

associated hazards.[10]

Store the container in a designated Satellite Accumulation Area (SAA) until it is collected

by EHS or a certified waste disposal company.[10][11]

Empty Containers: Empty containers that held 3-[Acetyl(methyl)amino]propanoic acid
should be managed as well. If the chemical is non-hazardous, the container can often be

disposed of in the regular trash after the label has been defaced.[6] If the chemical is

deemed hazardous, the container may need to be triple-rinsed, with the rinsate collected as

hazardous waste.[12]

Experimental Protocols
This document provides operational guidance and does not cite specific experimental protocols

that would require detailed methodologies.
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Disposal Decision Workflow
The following diagram illustrates the logical steps for determining the appropriate disposal

route for a laboratory chemical such as 3-[Acetyl(methyl)amino]propanoic acid.
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Figure 1. Disposal Decision Workflow for 3-[Acetyl(methyl)amino]propanoic Acid

Start: Have 3-[Acetyl(methyl)amino]propanoic acid for disposal

Consult the manufacturer's Safety Data Sheet (SDS)

Is the chemical classified as hazardous waste in the SDS or by EHS?

Manage as Hazardous Waste

Yes

Consult Institutional Environmental Health & Safety (EHS) for confirmation.

No / Unsure

Dispose of as non-hazardous solid waste per institutional guidelines.
Place in a sealed, labeled container.

End of Process

Package in a compatible, sealed container.
Label clearly with 'Hazardous Waste' and contents.

Store in a designated Satellite Accumulation Area (SAA).

Arrange for pickup by EHS or a licensed disposal company.

Click to download full resolution via product page

Caption: Disposal Decision Workflow for 3-[Acetyl(methyl)amino]propanoic Acid
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Disclaimer: The information provided here is for guidance purposes only. The overriding

principle is that no chemical disposal should be undertaken without a clear plan that is in full

compliance with institutional policies and all applicable regulations.[13] Always consult with

your institution's Environmental Health and Safety (EHS) department to ensure proper disposal

procedures are followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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